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Compound of Interest

N-benzyl-1-
Compound Name: _
cyclopropylmethanamine

Cat. No.: B054306

CAS Number: 116373-23-0

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-benzyl-1-cyclopropylmethanamine is a chemical compound featuring both a benzylamine
and a cyclopropylmethylamine moiety. While specific research on this molecule is limited, its
structural components are present in various biologically active compounds. This technical
guide provides a comprehensive overview of its known physicochemical properties and
explores its potential therapeutic applications by drawing parallels with structurally related
molecules. This document is intended to serve as a foundational resource for researchers and
drug development professionals interested in the synthesis, characterization, and potential
biological evaluation of N-benzyl-1-cyclopropylmethanamine.

Physicochemical Properties

N-benzyl-1-cyclopropylmethanamine is characterized by the following properties, essential
for its handling, formulation, and interpretation in experimental settings.
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Property Value Source

--INVALID-LINK--, --INVALID-
CAS Number 116373-23-0

LINK--
Molecular Formula C11HisN --INVALID-LINK--
Molecular Weight 161.25 g/mol --INVALID-LINK--
N-benzyl-1-
IUPAC Name _ --INVALID-LINK--
cyclopropylmethanamine
Benzyl(cyclopropylmethyl)amin
e, N-
Synonyms --INVALID-LINK--
(Cyclopropylmethyl)benzenem
ethanamine
Predicted pKa 9.99+£0.20 --INVALID-LINK--
Predicted XLogP3 2.2 --INVALID-LINK--

Potential Biological Activity and Therapeutic
Applications

Direct biological data for N-benzyl-1-cyclopropylmethanamine is not readily available in the
public domain. However, its structural motifs, the N-benzyl group and the cyclopropylamine
moiety, are present in compounds with well-documented pharmacological activities.

Monoamine Oxidase (MAO) Inhibition

The most probable biological target for N-benzyl-1-cyclopropylmethanamine is monoamine
oxidase (MAO), an enzyme crucial for the metabolism of neurotransmitters. This hypothesis is
strongly supported by research on the closely related analog, 1-benzylcyclopropylamine, which
has been identified as a potent mechanism-based inactivator of MAO.[1] Cyclopropylamine
derivatives are known to act as mechanism-based inhibitors of MAO, where the enzymatic
oxidation of the amine leads to the opening of the cyclopropyl ring, generating a reactive
species that covalently binds to the flavin cofactor of the enzyme, causing irreversible
inhibition.[2]
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Given these precedents, N-benzyl-1-cyclopropylmethanamine is a prime candidate for
investigation as a novel MAO inhibitor, with potential applications in the treatment of depression
and neurodegenerative disorders such as Parkinson's disease.

Other Potential Activities

Derivatives of N-benzylamines and cyclopropylamines have been explored for a range of other
biological activities, including:

o Antifungal Activity: N-benzylamine derivatives have shown promise as antifungal agents.[3]

e Anticancer Activity: Various substituted 1-phenylcyclopropane carboxamides and N-
benzylbenzamides have demonstrated antiproliferative effects.[4][5]

o Antioxidant Activity: Certain N-benzyl derivatives have been synthesized and evaluated for
their antioxidant properties.[6]

Proposed Experimental Protocols

The following sections outline detailed, hypothetical experimental protocols for the synthesis
and biological evaluation of N-benzyl-1-cyclopropylmethanamine, based on established
methodologies for analogous compounds.

Synthesis via Reductive Amination

A common and effective method for the synthesis of secondary amines is reductive amination.
This approach can be adapted for the synthesis of N-benzyl-1-cyclopropylmethanamine from
cyclopropanecarboxaldehyde and benzylamine.

Experimental Workflow: Synthesis of N-benzyl-1-cyclopropylmethanamine
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Reaction Setup

Dissolve cyclopropanecarboxaldehyde
and benzylamine in methanol

l

Add sodium borohydride

Reaction and Quenching

Stir at room temperature

'

Quench with water

Workup and| Purification

Extract with ethyl acetate

'

Dry and concentrate

'

Purify by column chromatography
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Assay Preparation

Prepare solutions of MAO-A/B,
substrate, and test compound

Incubation

Incubate MAO with test compound

'

Add substrate to initiate reaction

Detection and Analysis

Measure product formation
(fluorescence/radioactivity)

:

Calculate IC50 values

NI Reversible Inhibition
Incubate MAO with Dialyze to remove R e >
N-benzyl-1-cyclopropylmethanamine unbound inhibitor Assay for MAO activity — Activity Restored? No

Irreversible Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to N-benzyl-1-
cyclopropylmethanamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054306#n-benzyl-1-cyclopropylmethanamine-cas-
number-116373-23-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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